Cas no 136364-59-5 (1-chloro-4,5-difluoro-2-(trichloromethyl)benzene)

• Product Name: 1-chloro-4,5-difluoro-2-(trichloromethyl)benzene
• CAS No: 136364-59-5
• MF: C₇H₂Cl₄F₂
• MW: 265.89958524704
• CID: 2771704
• PubChem ID: 10967430
• Update Time: 2025-04-21

1-chloro-4,5-difluoro-2-(trichloromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-chloro-4,5-difluoro-2-(trichloromethyl)benzene
• 2-chloro-4,5-difluorobenzotrichloride;Benzene,1-chloro-4,5-difluoro-2-(trichloromethyl);
• Benzene, 1-chloro-4,5-difluoro-2-(trichloromethyl)-
• SCHEMBL7057611
• DTXSID40450181
• HHFUBJHILNJHHI-UHFFFAOYSA-N
• 2-chloro-4,5-difluorobenzotrichloride
• 136364-59-5
• AKOS021983586

• Inchi： 1S/C7H2Cl4F2/c8-4-2-6(13)5(12)1-3(4)7(9,10)11/h1-2H
• InChI Key： HHFUBJHILNJHHI-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C(Cl)(Cl)Cl)F)F

Computed Properties

• Exact Mass: 263.88800
• Monoisotopic Mass: 263.887867Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0.00000
• LogP: 4.44490